molecular formula C12H20ClN3O2 B6273274 N-cyclopropyl-N-methyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride CAS No. 2649003-74-5

N-cyclopropyl-N-methyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride

Cat. No. B6273274
CAS RN: 2649003-74-5
M. Wt: 273.8
InChI Key:
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Description

N-cyclopropyl-N-methyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C12H20ClN3O2 and its molecular weight is 273.8. The purity is usually 90.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-cyclopropyl-N-methyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride involves the reaction of a cyclopropyl amine with an aldehyde to form a spirocyclic intermediate, which is then reacted with an isocyanate to form the desired product.", "Starting Materials": [ "Cyclopropylamine", "Methylamine", "2-Formylphenylboronic acid", "Triethylamine", "Isocyanate", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: React cyclopropylamine with 2-formylphenylboronic acid in the presence of triethylamine to form the corresponding imine intermediate.", "Step 2: Add methylamine to the reaction mixture and heat to form the spirocyclic intermediate.", "Step 3: Add isocyanate to the reaction mixture and heat to form the desired product.", "Step 4: Quench the reaction with hydrochloric acid and extract the product with ethyl acetate.", "Step 5: Wash the organic layer with sodium hydroxide solution and then with water.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 7: Purify the product by recrystallization from methanol and obtain the final product as a hydrochloride salt." ] }

CAS RN

2649003-74-5

Product Name

N-cyclopropyl-N-methyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride

Molecular Formula

C12H20ClN3O2

Molecular Weight

273.8

Purity

90

Origin of Product

United States

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